![molecular formula C27H34N6O3 B2499217 N-cyclohexyl-2-(4-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide CAS No. 1040649-18-0](/img/structure/B2499217.png)
N-cyclohexyl-2-(4-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-cyclohexyl-2-(4-(5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide” is a complex organic compound. It contains a cyclohexyl group, a piperazine ring, a pyrazolopyridine group, and an acetamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound is quite complex. It contains several functional groups and rings, including a cyclohexyl ring, a piperazine ring, and a pyrazolopyridine group. The presence of these groups would significantly influence the compound’s chemical properties .Chemical Reactions Analysis
Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. Unfortunately, without specific data, it’s difficult to provide a detailed analysis .Scientific Research Applications
Dipeptidyl Peptidase IV Inhibitors
Compounds related to the one mentioned have been explored for their potential as dipeptidyl peptidase IV (DPP IV) inhibitors. DPP IV plays a significant role in glucose metabolism by inactivating incretin hormones, which are crucial for insulin secretion. Inhibitors of DPP IV are thus important targets for the treatment of type 2 diabetes mellitus (T2DM). Research in this area aims to develop molecules that can effectively inhibit GLP-1 and GIP degradation without affecting other substrates or the interaction of DPP IV with other proteins. This research is essential for finding new therapeutic options for T2DM with minimal side effects (Mendieta, Tarragó, & Giralt, 2011).
Cytochrome P450 Isoform Inhibitors
Another application of similar compounds is in the development of selective inhibitors for cytochrome P450 (CYP) isoforms. These enzymes are responsible for the metabolism of many drugs, and their inhibition can prevent drug-drug interactions, a critical aspect of pharmacokinetics. Understanding the selectivity and potency of chemical inhibitors against various CYP isoforms is crucial for drug development, ensuring safety and efficacy by minimizing potential interactions (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Heterocyclic N-oxide Molecules in Drug Development
The synthesis and application of heterocyclic N-oxide molecules, which may share structural similarities with the compound , highlight their importance in drug development. These compounds have shown a range of biological activities, including anticancer, antibacterial, and anti-inflammatory effects. The versatility of heterocyclic N-oxides in organic synthesis, catalysis, and medicinal applications underscores the value of researching these compounds for therapeutic purposes (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).
Synthesis of Pyrazole Heterocycles
The synthesis of pyrazole heterocycles, which could be structurally related to the target compound, demonstrates the potential of these molecules in medicinal chemistry. Pyrazoles are known for their wide range of biological activities, including anticancer, analgesic, and antimicrobial effects. Research in this area focuses on developing new methods for the synthesis of pyrazole derivatives, aiming to enhance their therapeutic properties and create more effective drugs (Dar & Shamsuzzaman, 2015).
Mechanism of Action
Imidazole Compounds
The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Cyclohexane Compounds
The compound also contains a cyclohexane ring. Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds. Many organic compounds found in nature contain rings of carbon atoms. These compounds are known as cycloalkanes .
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-2-[4-(5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H34N6O3/c1-2-30-17-22(25-23(18-30)27(36)33(29-25)21-11-7-4-8-12-21)26(35)32-15-13-31(14-16-32)19-24(34)28-20-9-5-3-6-10-20/h4,7-8,11-12,17-18,20H,2-3,5-6,9-10,13-16,19H2,1H3,(H,28,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAUPNAJDFDRCOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC(=O)NC5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H34N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.